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Compound of Interest

Compound Name:
Xylenol orange tetrasodium salt,

IND

Cat. No.: B1635214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of

Xylenol Orange tetrasodium salt. It is designed to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize this versatile dye in their work.

This document details the dye's absorption and fluorescence characteristics, the influence of

environmental factors such as pH, and its interaction with metal ions. Experimental protocols

and quantitative data are presented to facilitate practical application and further research.

Introduction to Xylenol Orange Tetrasodium Salt
Xylenol Orange tetrasodium salt is a water-soluble organic dye belonging to the

triphenylmethane family.[1] Its chemical structure features multiple carboxylic acid groups,

making it an excellent chelating agent for various metal ions.[2] This property, coupled with its

distinct color changes, has led to its widespread use as a metal indicator in complexometric

titrations and as a chromogenic reagent in spectrophotometric analysis.[2][3] Furthermore, its

fluorescent properties have found applications in biochemical assays and cellular imaging.[1][3]

Physicochemical Properties
A summary of the key physicochemical properties of Xylenol Orange tetrasodium salt is

provided in the table below.
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Property Value Reference

Chemical Formula C₃₁H₂₈N₂Na₄O₁₃S [4]

Molar Mass 760.58 g/mol [4]

CAS Number 3618-43-7 [1]

Appearance
Red-brown to dark brown

crystalline powder
[5]

Solubility Soluble in water [5]

Spectral Properties
The spectral characteristics of Xylenol Orange tetrasodium salt are highly dependent on the

chemical environment, particularly pH and the presence of metal ions.

Absorption Spectra
In the absence of metal ions, the absorption spectrum of Xylenol Orange tetrasodium salt

exhibits significant shifts with changes in pH. In acidic solutions (pH < 6.3), it typically appears

yellow, while in basic solutions (pH > 6.3), it turns red.[5] Upon chelation with metal ions, a

distinct color change to red or violet is observed, accompanied by a shift in the absorption

maximum.[2]

The table below summarizes the absorption maxima (λmax) under various conditions.
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Condition λmax (nm) Reference

0.1 M NaOH 575 - 580 [5]

0.1 M NaOH 582 - 585 [4][6]

Water (Soluble) 583 [7]

Fe³⁺ complex ~585 [8]

Fe³⁺ complex 560 [3]

Ga³⁺ complex (pH 1.2-1.7) 530 [9]

Ga³⁺ complex (pH 4.5-5.5) 502 [9]

Sr²⁺ complex 570 [10]

Molar Absorptivity
The molar absorptivity (ε), a measure of how strongly a chemical species absorbs light at a

given wavelength, is a critical parameter for quantitative analysis. The molar absorptivity of

Xylenol Orange is highly dependent on the specific metal complex formed.
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Complex
Molar Absorptivity
(ε) (M⁻¹cm⁻¹)

Wavelength (nm) Reference

Ga³⁺ (1:1 complex) 22,900 530 [9]

Ga³⁺ (1:2 complex) 16,300 502 [9]

Fe³⁺-XO complex 20,100 560 [11]

Linoleic acid

hydroperoxides-Fe³⁺-

XO

172,540 556 [11]

Linolenic acid

hydroperoxides-Fe³⁺-

XO

93,060 556 [11]

Arachidonic acid

hydroperoxides-Fe³⁺-

XO

81,510 556 [11]

One source also provides a specific absorptivity value for the tetrasodium salt in 0.1 M NaOH

as A 1%/1cm of 580 - 790 at the absorption maximum.[4]

Fluorescence Spectra
Xylenol Orange is a fluorescent dye, and its emission properties are also influenced by its

environment.[1] Recent studies have shown that it exhibits aggregation-induced emission

(AIE), where its fluorescence is enhanced in aggregated states.[12]

Parameter Wavelength (nm) Reference

Excitation Maxima 440, 570 [1]

Emission Maximum 610 [1]

Quantum Yield: A specific fluorescence quantum yield value for Xylenol Orange tetrasodium

salt is not readily available in published literature. For this information, it is recommended to

contact the supplier directly.[13]
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Experimental Protocols
Preparation of Xylenol Orange Stock Solution
A standard stock solution of Xylenol Orange tetrasodium salt can be prepared as follows:

Weigh an appropriate amount of Xylenol Orange tetrasodium salt powder.

Dissolve the powder in high-purity water (e.g., Milli-Q) or a suitable buffer. Gentle heating

may be applied to aid dissolution.[14]

Store the stock solution in a dark container at 4°C. The solution is typically stable for several

weeks.

For specific applications, the solvent may vary. For instance, in the Ferrous Oxidation-Xylenol

Orange (FOX) assay, the reagent is often prepared in methanol/water mixtures.

Measurement of Absorption Spectra
Instrumentation: A standard UV-Visible spectrophotometer is used for absorbance

measurements.

Procedure:

Prepare a series of dilutions of the Xylenol Orange solution in the desired solvent or buffer.

For metal complex studies, add a known concentration of the metal ion solution to the

Xylenol Orange solution and allow sufficient time for complex formation.[8]

Use the same solvent or buffer as a blank reference.

Record the absorption spectrum over the desired wavelength range (e.g., 350-700 nm).[14]

The absorption maximum (λmax) is determined from the resulting spectrum.

Measurement of Fluorescence Spectra
Instrumentation: A spectrofluorometer is required for fluorescence measurements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://asianpubs.org/index.php/ajchem/article/download/25_5_33/6634
https://par.nsf.gov/servlets/purl/10071699
https://asianpubs.org/index.php/ajchem/article/download/25_5_33/6634
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare the Xylenol Orange solution in a fluorescence-free solvent.

Transfer the solution to a quartz cuvette.

Set the excitation wavelength (e.g., 440 nm or 570 nm) and scan the emission spectrum

over the desired range to determine the emission maximum.

Alternatively, set the emission wavelength (e.g., 610 nm) and scan the excitation spectrum to

determine the optimal excitation wavelength.

Visualizations
The following diagrams illustrate the chemical structure and key spectral-related processes of

Xylenol Orange.
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Xylenol Orange
(C₃₁H₃₂N₂O₁₃S)

Sulfonphthalein Core

contains

Iminodiacetate Group 1 Iminodiacetate Group 2

binds binds

Click to download full resolution via product page

Caption: Chemical Structure of Xylenol Orange.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1635214?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of pH on Xylenol Orange
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Caption: pH-dependent color change of Xylenol Orange.

Metal Ion Chelation Workflow
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Caption: Metal ion chelation and its effect on the absorption spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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